Cas no 4375-72-8 (Butane-2-sulfonyl chloride)

• Product Name: Butane-2-sulfonyl chloride
• CAS No: 4375-72-8
• MF: C₄H₉ClO₂S
• MW: 156.631059408188
• MDL: MFCD04973899
• CID: 1072046
• PubChem ID: 2757336
• Update Time: 2025-04-20

Butane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Butane-2-sulfonyl chloride
• 2-BUTYLSULFONYL CHLORIDE
• 1-methylpropanesulfonyl chloride
• 2-Butansulfochlorid
• AC1MBVMQ
• AG-B-17845
• AG-B-49231
• Butan-2-sulfonylchlorid
• CTK6C9757
• rac-butane-2-sulfonyl chloride
• sec.-Butylsulfonyl chloride
• sec-butanesulfonyl chloride
• sec-Butylsulfonyl chloride
• 2-butylsulfonyl chloride, AldrichCPR
• MFCD04973899
• EN300-101561
• sec-butyl-sulphonyl chloride
• AKOS010077639
• butane-2-sulfonylchloride
• SCHEMBL23467813
• DTXSID70373839
• WKIXWKIEOCQGAF-UHFFFAOYSA-N
• FS-4065
• SCHEMBL18307
• 4375-72-8
• G82876

• MDL： MFCD04973899
• Inchi： 1S/C4H9ClO2S/c1-3-4(2)8(5,6)7/h4H,3H2,1-2H3
• InChI Key： WKIXWKIEOCQGAF-UHFFFAOYSA-N
• SMILES： ClS(C(C)CC)(=O)=O

Computed Properties

• Exact Mass: 156.00127
• Monoisotopic Mass: 156.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 195.0±9.0 °C at 760 mmHg
• Flash Point: 71.7±18.7 °C
• PSA: 34.14
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

Butane-2-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)